![molecular formula C17H8ClF4N5S B2454386 2-((3-Chloro-5-(trifluoromethyl)-2-pyridinyl)sulfanyl)-7-(4-fluorophenyl)(1,2,4)triazolo[1,5-a]pyrimidine CAS No. 338775-07-8](/img/structure/B2454386.png)
2-((3-Chloro-5-(trifluoromethyl)-2-pyridinyl)sulfanyl)-7-(4-fluorophenyl)(1,2,4)triazolo[1,5-a]pyrimidine
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Overview
Description
The compound you mentioned is a complex organic molecule that contains several functional groups, including a pyridine ring, a triazole ring, and a pyrimidine ring. These rings are common in many pharmaceuticals and biologically active compounds .
Molecular Structure Analysis
The molecule contains several aromatic rings (pyridine, triazole, and pyrimidine), which are likely to contribute to its stability and possibly its biological activity. The presence of the trifluoromethyl group could also affect the molecule’s reactivity and interactions with other molecules .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the trifluoromethyl group could make the compound more lipophilic, which could affect its solubility and its interactions with other molecules .Scientific Research Applications
1. Industrial and Occupational Health Considerations Compounds similar to 2-((3-Chloro-5-(trifluoromethyl)-2-pyridinyl)sulfanyl)-7-(4-fluorophenyl)(1,2,4)triazolo[1,5-a]pyrimidine have been examined for their effects in occupational settings. For instance, a study investigated new-onset asthma cases in a chemical plant associated with exposure to compounds like 3-amino-5-mercapto-1,2,4-triazole and N-(2,6-difluorophenyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-sulfonamide, highlighting the importance of workplace safety and monitoring when handling such chemicals (Hnizdo et al., 2004).
2. Therapeutic Applications in Psychiatric Disorders Certain triazolo[1,5-a]pyrimidine derivatives have been studied for their potential therapeutic effects in psychiatric disorders. For example, one study explored the brain in vivo occupancy of a selective 5-HT(1A) antagonist, showing potential applications in the treatment of anxiety and mood disorders (Rabiner et al., 2002).
3. Pharmacokinetic Studies Compounds from the pyrimidine class have been subject to pharmacokinetic studies to understand their absorption, distribution, metabolism, and excretion in the human body. Such studies are crucial in the development of new drugs and therapeutic agents (Study of Fluorinated Pyrimidine, 1986).
Future Directions
properties
IUPAC Name |
2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl-7-(4-fluorophenyl)-[1,2,4]triazolo[1,5-a]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H8ClF4N5S/c18-12-7-10(17(20,21)22)8-24-14(12)28-16-25-15-23-6-5-13(27(15)26-16)9-1-3-11(19)4-2-9/h1-8H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRGGZEWYNRWDAX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC=NC3=NC(=NN23)SC4=C(C=C(C=N4)C(F)(F)F)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H8ClF4N5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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